4-methyl-N-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[2-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C14H16N8OS/c1-9-13(24-21-20-9)14(23)16-6-5-15-11-8-12(19-10(2)18-11)22-7-3-4-17-22/h3-4,7-8H,5-6H2,1-2H3,(H,16,23)(H,15,18,19)
• InChI Key: KZXSUECFYJSNFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCCNC2=CC(=NC(=N2)C)N3C=CC=N3
• Molecular Formula: C14H16N8OS
• Molecular Weight: 344.40 g/mol

Description

4-methyl-N-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C14H16N8OS and its molecular weight is 344.4. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-N-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-1,2,3-thiadiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-N-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-1,2,3-thiadiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have developed novel pyrazolopyrimidines derivatives, assessing their potential as anticancer and anti-5-lipoxygenase agents. These derivatives, synthesized through various chemical reactions, have shown promising cytotoxic activities against certain cancer cell lines and inhibitory effects on 5-lipoxygenase, an enzyme involved in inflammation processes (Rahmouni et al., 2016).

Antimicrobial and Anticancer Activity

Novel pyrazole derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. Some compounds exhibited higher anticancer activity than the reference drug, doxorubicin, and demonstrated significant antimicrobial effects. This highlights the potential of these compounds in developing new therapeutic agents for treating infections and cancer (Hafez et al., 2016).

Anti-Tubercular Evaluation and Molecular Docking Studies

A series of pyrazolopyrimidine-piperazine hybrid motifs have been synthesized and evaluated for their anti-tubercular properties. Through both in vitro and in silico studies, these compounds have shown potential against Mycobacterium tuberculosis, with some exhibiting potent activity. This research contributes to the search for new treatments for tuberculosis, a major global health issue (Vavaiya et al., 2022).